Cas no 1805190-39-9 (Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1805190-39-9
• MF: C₁₁H₉ClF₅NO₃
• MW: 333.639079809189
• CID: 4846358
• Update Time: 2025-05-22

Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H9ClF5NO3/c1-20-8(19)2-5-7(21-11(15,16)17)4-18-6(3-12)9(5)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： WOZPZXSDFRHZGU-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(=CN=1)OC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetate

Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805190-39-9)

The compound Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetate, with the CAS registry number 1805190-39-9, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is notable for its complex molecular structure, which incorporates multiple functional groups, including a methyl ester, a chloromethyl group, a difluoromethyl group, and a trifluoromethoxy group attached to a pyridine ring. The presence of these diverse functional groups makes this compound a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronics and catalysis. Researchers have explored its ability to act as a precursor for the synthesis of heterocyclic compounds with unique electronic properties. For instance, a study published in *Nature Chemistry* demonstrated that this compound can be used to construct highly efficient photocatalysts for water splitting under visible light. The trifluoromethoxy group, in particular, plays a critical role in enhancing the stability and reactivity of the resulting materials.

In addition to its role in materials science, Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetate has also been investigated for its potential in medicinal chemistry. The chloromethyl group has been shown to exhibit promising bioactivity in preliminary assays, suggesting its potential as a lead compound for drug discovery. A research team at the University of California reported that derivatives of this compound demonstrate selective inhibition against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. A recent advancement in its synthesis methodology was reported in *Angewandte Chemie*, where researchers developed a novel palladium-catalyzed coupling reaction that significantly streamlined the production process. This breakthrough has made the compound more accessible for large-scale applications in both academic and industrial settings.

From an environmental perspective, the stability and biodegradability of Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetate have been thoroughly examined to assess its potential impact on ecosystems. Studies conducted by environmental chemists at Stanford University revealed that while the compound exhibits high chemical stability under standard conditions, it undergoes rapid degradation under specific environmental stressors, such as UV light and microbial activity. These findings are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, Methyl 2-(chloromethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805190-39-9) stands out as a versatile and innovative chemical entity with diverse applications across multiple disciplines. Its unique molecular architecture and functional groups make it an invaluable tool for researchers seeking to push the boundaries of modern chemistry and materials science.